Cas no 70045-26-0 (4-{2-[(2-phenylethyl)(propyl)amino]ethyl}phenol hydrochloride)
![4-{2-[(2-phenylethyl)(propyl)amino]ethyl}phenol hydrochloride structure](https://www.kuujia.com/scimg/cas/70045-26-0x500.png)
70045-26-0 structure
Product name:4-{2-[(2-phenylethyl)(propyl)amino]ethyl}phenol hydrochloride
4-{2-[(2-phenylethyl)(propyl)amino]ethyl}phenol hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 4-{2-[(2-phenylethyl)(propyl)amino]ethyl}phenol hydrochloride
- 4-[2-[2-phenylethyl(propyl)amino]ethyl]phenol,hydrochloride
- Phenol, p-(2-(N-propylphenethylamino)ethyl)-, hydrochloride
- Tyramine, N-phenethyl-N-propyl-, hydrochloride
- 70045-26-0
- Phenethylamine, 4-hydroxy-N-phenethyl-N-propyl-, hydrochloride
- DTXSID30220335
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- Inchi: InChI=1S/C19H25NO.ClH/c1-2-14-20(15-12-17-6-4-3-5-7-17)16-13-18-8-10-19(21)11-9-18;/h3-11,21H,2,12-16H2,1H3;1H
- InChI Key: CFJKQQOTSLOIRQ-UHFFFAOYSA-N
- SMILES: CCCN(CCC1=CC=CC=C1)CCC2=CC=C(C=C2)O.Cl
Computed Properties
- Exact Mass: 319.17048
- Monoisotopic Mass: 319.1702921g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 254
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47
4-{2-[(2-phenylethyl)(propyl)amino]ethyl}phenol hydrochloride Related Literature
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1. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
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Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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